Cas no 3257-75-8 ( )

• Product Name: &nbsp
• CAS No: 3257-75-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 917049
• PubChem ID: 352980
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(7-hydroxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl)pyrimidine-2,4-dione
• (2S,3S,5S)-5-hydroxymethyl-2-methyltetrahydrofuran-3-ol
• 2,5-Anhydro-1,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-D-glucitol
• 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol
• 2,5-anhydro-1,3-O-isoprpylidene-6-O-triphenylmethyl-D-glucitol
• AG-G-47588
• CTK8F3836
• 3257-75-8
• NSC529445
• NSC-529447
• NSC529447
• DS-000267
• 1-(7-hydroxy-3,6-dioxabicyclo[2.2.1]hept-2-yl)pyrimidine-2,4-dione
• 3257-86-1
• 1-(2,5-Anhydropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
• DTXSID80954299
• NSC-529445
•  

• Inchi： 1S/C9H10N2O5/c12-5-1-2-11(9(14)10-5)8-7-6(13)4(16-8)3-15-7/h1-2,4,6-8,13H,3H2,(H,10,12,14)
• InChI Key： BWPVYUIZEQCYPW-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1CO2)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.1
• LogP: -1.80630